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Compound of Interest

Compound Name: AR-M 1000390

Cat. No.: B15575753 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
AR-M 1000390 is a non-peptidic, selective δ-opioid receptor (DOR) agonist. Contrary to

potential initial mischaracterizations, it is not documented in scientific literature as a direct

inhibitor of the Wnt signaling pathway. Its primary and well-characterized function is the

activation of the δ-opioid receptor. This document provides detailed application notes and

protocols for the use of AR-M 1000390 in in vitro assays related to its activity as a DOR

agonist. While there is emerging research on the crosstalk between opioid receptor signaling

and the Wnt pathway, AR-M 1000390 should be utilized as a tool to probe DOR function

directly.

Mechanism of Action
AR-M 1000390 acts as an agonist at the δ-opioid receptor, a G protein-coupled receptor

(GPCR). Upon binding, it initiates a signaling cascade that typically involves the inhibition of

adenylyl cyclase, leading to a decrease in intracellular cyclic adenosine monophosphate

(cAMP) levels.
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Preparation

Assay Procedure

Data Analysis

Seed cells in microplate

Prepare serial dilutions of AR-M 1000390

Add AR-M 1000390 to cells

Incubate

Add Forskolin to stimulate

Incubate

Lyse cells and measure cAMP

Plot dose-response curve

Calculate IC50
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To cite this document: BenchChem. [Application Notes and Protocols for AR-M 1000390 in In
Vitro Assays]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15575753#ar-m-1000390-concentration-for-in-vitro-
assays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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